N-(2,2-Dimethylthietan-3-yl)pyridin-4-amine

• Molecular Formula: C10H14N2S
• Molecular Weight: 194.30 g/mol
• IUPAC Name: N-(2,2-dimethylthietan-3-yl)pyridin-4-amine
• InChI: InChI=1S/C10H14N2S/c1-10(2)9(7-13-10)12-8-3-5-11-6-4-8/h3-6,9H,7H2,1-2H3,(H,11,12)
• InChI Key: SPXDEBKQWUFQMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CS1)NC2=CC=NC=C2)C

Description

N-(2,2-Dimethylthietan-3-yl)pyridin-4-amine is a compound that features a pyridine ring substituted with an amine group and a thietane ring The thietane ring is a four-membered ring containing a sulfur atom, and the compound is characterized by the presence of two methyl groups on the thietane ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2,2-Dimethylthietan-3-yl)pyridin-4-amine typically involves the reaction of pyridin-4-amine with a suitable thietane precursor. One common method is the nucleophilic substitution reaction where pyridin-4-amine reacts with 2,2-dimethylthietan-3-yl chloride under basic conditions to form the desired product. The reaction is usually carried